Cas no 72743-90-9 (4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-)

4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)- structure
72743-90-9 structure
Product Name:4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-
CAS No:72743-90-9
MF:C24H28N6S2
MW:464.649321556091
CID:543483
PubChem ID:12622187
Update Time:2025-04-19

4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4-phenyl-3-[2-(4-phenyl-5-propylsulfanyl-1,2,4-triazol-3-yl)ethyl]-5-propylsulfanyl-1,2,4-triazole
    • DTXSID20504656
    • 1,2-Bis(4-phenyl-5-(propylthio)-4H-1,2,4-triazol-3-yl)ethane
    • 72743-90-9
    • 3,3'-(Ethane-1,2-diyl)bis[4-phenyl-5-(propylsulfanyl)-4H-1,2,4-triazole]
    • 4H-1,2,4-Triazole, 3,3'-(1,2-ethanediyl)bis[4-phenyl-5-(propylthio)-
    • Inchi: 1S/C24H28N6S2/c1-3-17-31-23-27-25-21(29(23)19-11-7-5-8-12-19)15-16-22-26-28-24(32-18-4-2)30(22)20-13-9-6-10-14-20/h5-14H,3-4,15-18H2,1-2H3
    • InChI Key: WVUFMCFZYZUTLV-UHFFFAOYSA-N
    • SMILES: S(CCC)C1=NN=C(CCC2=NN=C(N2C2C=CC=CC=2)SCCC)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 464.18204
  • Monoisotopic Mass: 464.18168727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 11
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 61.42
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